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Compound of Interest

Compound Name: Ethyl 4-chloroacetoacetate

Cat. No.: B029291

This guide provides critical safety protocols and logistical procedures for researchers,
scientists, and drug development professionals handling Ethyl 4-chloroacetoacetate.
Adherence to these guidelines is essential for ensuring personal safety and proper
management of this chemical.

Chemical Profile and Hazards

Ethyl 4-chloroacetoacetate is a combustible liquid that is toxic if swallowed and can be fatal if
it comes into contact with the skin.[1][2][3] It is known to cause severe skin burns and eye
damage, and may also trigger an allergic skin reaction.[1][2] This substance is a lachrymator,
meaning it can cause tearing.[1] Furthermore, it poses a significant environmental threat, as it
is toxic to aquatic life with long-lasting effects.[1][3]
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Property Value

Appearance Clear, light yellow liquid[1]

Odor Pungent, vinegar-like

CAS Number 638-07-3[4][5]

Molecular Formula CeHoCIO3[4]

Molecular Weight 164.59 g/mol [4][5]

Boiling Point 103 °C/217.4 °F[1]

Flash Point 96 °C / 204.8 °F (closed cup)[1][5]
Density 1.210 - 1.218 g/cm? at 25 °C[1][5]
Water Solubility 47.5 g/L at 20°C[1][6]

Operational Plan: Step-by-Step Handling Procedure

1. Engineering Controls and Preparation:

» Ventilation: Always handle Ethyl 4-chloroacetoacetate in a chemical fume hood to ensure
adequate ventilation.[1][2]

e Proximity to Safety Equipment: Ensure that a safety shower and an eyewash station are
readily accessible in the immediate vicinity of the handling area.

2. Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields, conforming to
EN 166 (EU) or NIOSH (US) standards. A face shield (minimum 8-inch) is also required.[3][4]

[7]
e Skin Protection:

o Gloves: Wear chemical-impermeable gloves. Inspect gloves for any damage before use.
Employ the proper glove removal technique to avoid skin contact with the outer surface of
the glove.[4][7]
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o Clothing: Wear a complete chemical-protective suit. Fire or flame-resistant and impervious
clothing is recommended.[4][7] Contaminated work clothing should not be allowed out of
the workplace.[7]

Respiratory Protection: If exposure limits are exceeded or if irritation is experienced, use a
full-face respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator
cartridges.[3][4]

. Handling the Chemical:

Avoid all contact with skin, eyes, and clothing.[4]

Do not inhale vapors or mists.[4]

Do not eat, drink, or smoke in the handling area.[2][7]

Wash your hands and any exposed skin thoroughly after handling.[2]
. Storage:

Store in a cool, dry, and well-ventilated area.[1][4]

Keep the container tightly closed.[1][4] Containers that have been opened must be resealed
carefully and kept upright to prevent leakage.[3]

The storage area should be locked.[1][7]

Emergency Procedures
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Exposure Route First Aid Measures

Immediately rinse with plenty of water, including
under the eyelids, for at least 15 minutes.

Eye Contact Remove contact lenses if present and easy to
do so. Continue rinsing. Seek immediate
medical advice.[1][4][7]

Immediately remove all contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact ) ) )
water for at least 15 minutes. Seek immediate

medical attention.[1][4][7]

Move the person to fresh air. If breathing is
difficult, give oxygen. If the person is not

breathing, provide artificial respiration, but do

Inhalation ]
not use the mouth-to-mouth method if the
substance was ingested or inhaled. Seek
immediate medical attention.[1][7]
Do NOT induce vomiting. Rinse the mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Call a POISON CENTER
or doctor immediately.[1][4][7]

Spill and Disposal Plan

1. Spill Response:

o Evacuation and Ventilation: Evacuate personnel from the spill area. Ensure there is
adequate ventilation.[6][4]

o Personal Protection: Wear the appropriate personal protective equipment as detailed above,
including respiratory protection.[6][4]

o Containment and Cleanup: Prevent further leakage or spillage if it is safe to do so. Do not let
the product enter drains.[3][4] Absorb the spill with an inert material (e.g., sand, earth,
vermiculite) and collect it into a suitable, closed container for disposal.[6][4]
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2. Disposal:
o Waste Classification: This material and its container are considered hazardous waste.[1]

» Disposal Method: Dispose of the contents and the container at an approved waste disposal
plant.[1][7] Surplus and non-recyclable solutions should be offered to a licensed disposal
company.[3][4] Do not dispose of it in surface water or the sanitary sewer system.[1]

o Contaminated Packaging: Dispose of contaminated packaging at a hazardous or special
waste collection point.[1]

Workflow for Handling Ethyl 4-chloroacetoacetate
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Caption: Workflow for the safe handling and disposal of Ethyl 4-chloroacetoacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b029291?utm_src=pdf-body-img
https://www.benchchem.com/product/b029291?utm_src=pdf-body
https://www.benchchem.com/product/b029291?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

References

. assets.thermofisher.cn [assets.thermofisher.cn]

. fishersci.com [fishersci.com]

. chemicalbook.com [chemicalbook.com]

. cdhfinechemical.com [cdhfinechemical.com]

. Ethyl 4-chloroacetoacetate 95 638-07-3 [sigmaaldrich.com]

. chemicalbook.com [chemicalbook.com]

°
~ (o)) )] EaN w N -

. echemi.com [echemi.com]

» To cite this document: BenchChem. [Essential Safety and Logistics for Handling Ethyl 4-
chloroacetoacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b029291#personal-protective-equipment-for-handling-
ethyl-4-chloroacetoacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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